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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865

Introduction

N,N'-dinitrourea (DNU) is a highly energetic material that has garnered interest within the
scientific community, particularly in the field of energetic materials research. Its molecular
structure, featuring two nitro groups attached to a urea backbone, contributes to its high density
and positive oxygen balance.[1] Understanding the precise three-dimensional arrangement of
atoms within its crystal lattice is paramount for predicting its stability, performance, and safety
characteristics. This technical guide provides an in-depth overview of the synthesis and crystal
structure determination of N,N'-dinitrourea, tailored for researchers, scientists, and
professionals in drug development who may encounter energetic compounds in their work.

Synthesis of N,N'-Dinitrourea

The synthesis of N,N'-dinitrourea has been approached through various nitration methods.[2][3]
One effective and well-documented protocol involves the nitration of urea using a mixture of
nitric and sulfuric acids at low temperatures.[1]

Experimental Protocol: Synthesis of N,N'-Dinitrourea
Materials:
e Urea

e 100% Nitric acid
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e 959% Sulfuric acid

e |ce bath

o Beaker

o Magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel)

e Desiccator

Procedure:

e Prepare a 50:50 (v/v) mixture of 100% nitric acid and 95% sulfuric acid.

e Cool the acid mixture in an ice bath to a temperature between -15°C and 5°C.[3]

» Slowly add urea to the cooled acid mixture while stirring continuously. Maintain the low
temperature throughout the addition.

» After the addition is complete, continue stirring the reaction mixture for approximately 50
minutes.[3]

e The N,N'-dinitrourea product will precipitate out of the solution.

« Filter the precipitate using a Buchner funnel and wash with cold, distilled water.

e Dry the collected crystals under vacuum in a desiccator. Due to its instability in the presence
of moisture, proper drying and storage are crucial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171865#crystal-structure-determination-of-n-n-
dinitrourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


http://nowa.pirotechnika.one.pl/www2/DNM.pdf
https://www.researchgate.net/publication/264336239_Synthesis_Structure_and_Properties_of_NN'-Dinitrourea
https://www.researchgate.net/publication/286961468_Chemistry_of_urea_nitro_derivatives_I_Synthesis_of_NN'-dinitrourea
https://www.benchchem.com/product/b171865#crystal-structure-determination-of-n-n-dinitrourea
https://www.benchchem.com/product/b171865#crystal-structure-determination-of-n-n-dinitrourea
https://www.benchchem.com/product/b171865#crystal-structure-determination-of-n-n-dinitrourea
https://www.benchchem.com/product/b171865#crystal-structure-determination-of-n-n-dinitrourea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b171865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

